8-Amino-9-benzylguanine 8-Amino-9-benzylguanine
Brand Name: Vulcanchem
CAS No.: 100890-94-6
VCID: VC20750107
InChI: InChI=1S/C12H12N6O/c13-11-16-9-8(10(19)17-11)15-12(14)18(9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,14,15)(H3,13,16,17,19)
SMILES: C1=CC=C(C=C1)CN2C3=C(C(=O)NC(=N3)N)N=C2N
Molecular Formula: C12H12N6O
Molecular Weight: 256.26 g/mol

8-Amino-9-benzylguanine

CAS No.: 100890-94-6

Cat. No.: VC20750107

Molecular Formula: C12H12N6O

Molecular Weight: 256.26 g/mol

* For research use only. Not for human or veterinary use.

8-Amino-9-benzylguanine - 100890-94-6

Specification

CAS No. 100890-94-6
Molecular Formula C12H12N6O
Molecular Weight 256.26 g/mol
IUPAC Name 2,8-diamino-9-benzyl-1H-purin-6-one
Standard InChI InChI=1S/C12H12N6O/c13-11-16-9-8(10(19)17-11)15-12(14)18(9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,14,15)(H3,13,16,17,19)
Standard InChI Key DPDYTYOWSIRPMB-UHFFFAOYSA-N
Isomeric SMILES C1=CC=C(C=C1)CN2C3=C(C(=O)N=C(N3)N)N=C2N
SMILES C1=CC=C(C=C1)CN2C3=C(C(=O)NC(=N3)N)N=C2N
Canonical SMILES C1=CC=C(C=C1)CN2C3=C(C(=O)NC(=N3)N)N=C2N

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